Cas no 93892-56-9 (Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate)

• Product Name: Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate
• CAS No: 93892-56-9
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 809420
• PubChem ID: 44147044
• Update Time: 2025-04-19

Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate Chemical and Physical Properties

Names and Identifiers

• [2-methyl-1-(2-methyl-3-bicyclo[2.2.1]hept-5-enyl)butyl] acetate
• 2-methyl-1-(3-methylbicyclo[2.2.1]hept-5-en-2-yl)butyl acetate
• Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(1-methylpropyl)-, 2-acetate
• 2-Methyl-1-(3-methylbicyclo(2.2.1)hept-5-en-2-yl)butyl acetate
• NS00062555
• EINECS 299-541-5
• 93892-56-9
• DTXSID10917337

• Inchi： 1S/C15H24O2/c1-5-9(2)15(17-11(4)16)14-10(3)12-6-7-13(14)8-12/h6-7,9-10,12-15H,5,8H2,1-4H3
• InChI Key： HKHUUNBSCMQVGO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(C)CC)C1C(C)C2C=CC1C2

Computed Properties

• Exact Mass: 236.178
• Monoisotopic Mass: 236.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4

Experimental Properties

• Density: 0.982
• Boiling Point: 290.3°Cat760mmHg
• Flash Point: 95.4°C
• Refractive Index: 1.483